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Compound of Interest

Compound Name:

4-[2-(4-

Pentenyloxy)ethyl]piperidine

hydrochloride

CAS No.: 1220028-68-1

Cat. No.: B1453066

Get Quote

Executive Summary: The Privileged Scaffold
Piperidine (hexahydropyridine) remains a "privileged scaffold" in medicinal chemistry due to its

ubiquity in over 20 classes of pharmaceuticals. Its structural versatility allows it to serve as a

core linker, a pharmacophore, or a solubility enhancer. Recent advancements (2024–2025)

have shifted focus from simple substitutions to complex hybrid architectures—fusing piperidine

with oxadiazoles, rhodanines, and benzamides to target multi-drug resistant (MDR) cancers,

neurodegenerative pathways, and antimicrobial resistance.

This guide analyzes the structure-activity relationships (SAR), mechanistic pathways, and

validation protocols for these novel derivatives.

Structural Versatility & SAR Analysis
The pharmacological success of piperidine stems from its conformational flexibility (chair vs.

boat) and the electronic properties of the secondary amine.
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Key SAR Determinants
Feature Structural Role Biological Impact

Nitrogen Atom (N1)
Protonation site at

physiological pH.

Critical for cation-π

interactions (e.g., with Phe330

in Acetylcholinesterase).[1]

C4 Substitution Distal functionalization point.

Modulates receptor selectivity

(e.g., 4-benzyl moiety in

Donepezil targets the CAS

site).

Ring Conformation Chair (favored) vs. Boat.

Dictates binding affinity in

sterically constrained pockets

(e.g., Tubulin colchicine site).

Hybridization
Fusion with heterocycles (e.g.,

oxadiazole).

Enhances lipophilicity and

creates dual-target capability

(e.g., EGFR + Tubulin).

Oncology: Dual-Targeting Kinase & Tubulin
Inhibitors
Novel piperidine hybrids (specifically Rhodanine-Piperazine and Piperidine-Oxadiazole) have

emerged as potent anticancer agents. They function primarily through two synergistic

mechanisms: EGFR inhibition and Microtubule destabilization.

Mechanism of Action: EGFR & Apoptosis
Novel derivatives bind to the ATP-binding pocket of the Epidermal Growth Factor Receptor

(EGFR), blocking downstream signaling (PI3K/Akt/mTOR). Simultaneously, specific C4-

substituted analogs bind to the colchicine site of tubulin, inhibiting polymerization and arresting

the cell cycle at the G2/M phase.

Signaling Pathway Visualization
The following diagram illustrates the blockade of survival signaling by novel piperidine

derivatives.
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Caption: Figure 1.[2] Dual mechanism of action where piperidine derivatives inhibit EGFR

signaling and tubulin polymerization, leading to apoptosis.

Neuropharmacology: Acetylcholinesterase (AChE)
Inhibition[1][3][4]
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In the context of Alzheimer’s Disease (AD), novel N-benzylpiperidine analogs are designed to

surpass Donepezil by binding to both the Catalytic Anionic Site (CAS) and the Peripheral

Anionic Site (PAS) of the AChE enzyme.

PAS Binding: Mediated by the indanone or equivalent aromatic moiety (e.g., benzamide).

CAS Binding: The charged piperidine nitrogen interacts with Trp84 and Phe330 via cation-π

interactions.[1]

Result: Prevention of acetylcholine hydrolysis and inhibition of Aβ-peptide aggregation

(which is promoted by PAS binding).

Antimicrobial Frontiers
With the rise of resistance, 3,5-diamino-piperidine derivatives are being synthesized as

aminoglycoside mimetics.

Mechanism: These cationic amphiphiles disrupt bacterial cell membranes (similar to

sulfobetaines) or bind to the ribosomal RNA loop, causing mistranslation.

Spectrum: Recent studies indicate high efficacy against Gram-negative strains (A.

baumannii) often resistant to standard therapies.

Experimental Protocols
To ensure scientific integrity, the following protocols are standardized for validating the activities

described above.

Protocol: Ellman’s Assay for AChE Inhibition
Purpose: To determine the IC50 of novel piperidine derivatives against Acetylcholinesterase.

Reagents:

Buffer: 0.1 M Phosphate buffer (pH 8.0).

Substrate: Acetylthiocholine iodide (ATChI, 0.5 mM).
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Chromogen: 5,5′-Dithiobis(2-nitrobenzoic acid) (DTNB, 0.3 mM).

Enzyme: AChE (from Electrophorus electricus, 0.03 U/mL).

Workflow:

Preparation: Dissolve test compounds in DMSO (Final concentration < 0.1% to prevent

enzyme denaturation). Prepare serial dilutions (e.g., 0.01 µM to 100 µM).

Incubation: In a 96-well plate, add:

140 µL Phosphate buffer.

20 µL Enzyme solution.

20 µL Test compound solution.

Control: Use Donepezil as a positive control and DMSO-only as a negative control.

Incubate at 25°C for 15 minutes.

Initiation: Add 10 µL of DTNB followed by 10 µL of ATChI.

Measurement: Monitor absorbance at 412 nm every 30 seconds for 5 minutes using a

microplate reader.

Calculation:

Calculate IC50 using non-linear regression (GraphPad Prism or similar).

Workflow: Synthesis to Validation
The following diagram outlines the critical path from rational design to biological assay.
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Caption: Figure 2. Iterative drug discovery pipeline for piperidine derivatives, emphasizing the

feedback loop from biological assay to in silico design.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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